Cas no 1873940-01-2 (Carbamic acid, N-(5-bromo-6-quinoxalinyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(5-bromo-6-quinoxalinyl)-, 1,1-dimethylethyl ester
• CAS No: 1873940-01-2
• MF: C₁₃H₁₄BrN₃O₂
• MW: 324.17316198349
• CID: 6394563
• PubChem ID: 130538315
• Update Time: 2025-10-23

Carbamic acid, N-(5-bromo-6-quinoxalinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(5-bromo-6-quinoxalinyl)-, 1,1-dimethylethyl ester
• tert-Butyl (5-bromoquinoxalin-6-yl)carbamate
• tert-butyl N-(5-bromoquinoxalin-6-yl)carbamate
• EN300-3591433
• SCHEMBL24107891
• 1873940-01-2

• Inchi： 1S/C13H14BrN3O2/c1-13(2,3)19-12(18)17-8-4-5-9-11(10(8)14)16-7-6-15-9/h4-7H,1-3H3,(H,17,18)
• InChI Key： ZKHPQJLGZHKHRW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C2C(=C1Br)N=CC=N2

Computed Properties

• Exact Mass: 323.02694g/mol
• Monoisotopic Mass: 323.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.506±0.06 g/cm3(Predicted)
• Boiling Point: 382.0±42.0 °C(Predicted)
• pka: 10.58±0.43(Predicted)

Additional information on Carbamic acid, N-(5-bromo-6-quinoxalinyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-(5-bromo-6-quinoxalinyl)-, 1,1-dimethylethyl ester (CAS No. 1873940-01-2)

The compound Carbamic acid, N-(5-bromo-6-quinoxalinyl)-, 1,1-dimethylethyl ester (CAS No. 1873940-01-2) is a specialized quinoxaline derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo-substituted quinoxaline core and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for heterocyclic compounds like Carbamic acid, N-(5-bromo-6-quinoxalinyl)-, 1,1-dimethylethyl ester has surged, driven by advancements in precision medicine and green chemistry. This compound's structural versatility allows for modifications that enhance its binding affinity to biological targets, a key focus in cancer therapy and infectious disease research. Its CAS No. 1873940-01-2 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and medicinal chemistry workflows.

From a synthetic perspective, the tert-butyl ester moiety in this compound offers stability under acidic conditions, a feature highly valued in peptide synthesis and prodrug design. The 5-bromo-6-quinoxalinyl group further contributes to its utility as a cross-coupling partner in palladium-catalyzed reactions, a hot topic in catalytic chemistry. These attributes make CAS No. 1873940-01-2 a recurring subject in patents related to small-molecule therapeutics and agricultural chemicals.

Environmental and regulatory considerations are also shaping the discourse around Carbamic acid, N-(5-bromo-6-quinoxalinyl)-, 1,1-dimethylethyl ester. As industries prioritize sustainable synthesis methods, researchers are exploring catalyst-free approaches to derivatize this compound. Its low ecotoxicity profile, compared to traditional halogenated intermediates, positions it as a candidate for green manufacturing initiatives—a trending topic in ESG (Environmental, Social, and Governance)-focused investments.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques widely discussed in quality control forums. The 5-bromo substitution pattern generates distinct spectroscopic signatures, aiding in its identification during process optimization. These technical details are frequently queried in chemical databases, underscoring the compound's role in method development for complex organobromine analyses.

Looking ahead, Carbamic acid, N-(5-bromo-6-quinoxalinyl)-, 1,1-dimethylethyl ester is poised to gain traction in AI-driven drug discovery platforms. Its molecular descriptors align well with machine learning models predicting ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties—a cutting-edge intersection of cheminformatics and bioinformatics. This dual applicability ensures that CAS No. 1873940-01-2 remains a compound of enduring interest across multidisciplinary research landscapes.